2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol

• CAS No.: 1016340-64-9
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.4

Description

2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol is a chemical compound with the molecular formula C17H18N4O and a molecular weight of 294.3510 g/mol

Preparation Methods

The synthesis of 2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol involves several steps. One common synthetic route includes the reaction of 4-chloroquinazoline with 4-methylaniline to form an intermediate, which is then reacted with ethanolamine to yield the final product . The reaction conditions typically involve the use of solvents such as dimethylformamide (DMF) and catalysts like potassium carbonate (K2CO3) under reflux conditions . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) to form corresponding quinazolinone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) to yield amine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds to introduce different functional groups.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of drugs targeting specific enzymes or receptors.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects . The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

2-({2-[(4-methylphenyl)amino]quinazolin-4-yl}amino)ethan-1-ol can be compared with similar compounds such as:

2-[(quinazolin-4-yl)amino]ethan-1-ol: This compound has a similar quinazoline core but lacks the 4-methylphenyl group, which may affect its biological activity and chemical properties.

2-{[2-(Piperazin-1-yl)quinazolin-4-yl]amino}ethan-1-ol:

The uniqueness of this compound lies in its specific structural features, which confer distinct chemical and biological properties.